Cas no 939-06-0 (1H-Imidazole,4,5-dihydro-5-methyl-2-phenyl-)

• Product Name: 1H-Imidazole,4,5-dihydro-5-methyl-2-phenyl-
• CAS No: 939-06-0
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 811680
• PubChem ID: 70319
• Update Time: 2025-04-19

1H-Imidazole,4,5-dihydro-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,4,5-dihydro-5-methyl-2-phenyl-
• 4,5-dihydro-4-methyl-2-phenyl-1H-imidazole
• 5-methyl-2-phenyl-4,5-dihydro-1H-imidazole
• 1H-Imidazole,4,5-dihydro-4-methyl-2-phenyl- (9CI)
• 2-Imidazoline, 4-methyl-2-phenyl-(7CI,8CI)
• 2-Phenyl-4-methylimidazoline
• 4-Methyl-2-phenyl-2-imidazoline
• 4-Methyl-2-phenylimidazoline
• 5-Methyl-2-phenyl-2-imidazoline
• NS00042342
• 4-Methyl-2-phenyl-4,5-dihydro-1H-imidazole #
• SCHEMBL108663
• 939-06-0
• SY349659
• FT-0704750
• BDBM50473172
• 1H-Imidazole, 4,5-dihydro-4-methyl-2-phenyl-
• CHEMBL275777
• 1H-Imidazole, 4,5-dihydro-5-methyl-2-phenyl-
• DTXSID00883572
• EINECS 213-354-8
• 2-Imidazoline, 4-methyl-2-phenyl-
• SCHEMBL10816996
• 2-Phenyl-4-methyl-2-imidazoline
• 4-Methyl-2-phenyl-4,5-dihydro-1H-imidazole
• MFCD26132077

• Inchi： 1S/C10H12N2/c1-8-7-11-10(12-8)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)
• InChI Key： JJUVAPMVTXLLFR-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NCC1C

Computed Properties

• Exact Mass: 160.100048
• Monoisotopic Mass: 160.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.4
• XLogP3: 1.3

Experimental Properties

• Density: 1.1
• Boiling Point: 255.6°Cat760mmHg
• Flash Point: 108.4°C
• Refractive Index: 1.597